2-Amino-1-(3-methylcyclohexyl)ethan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 2-amino-1-(3-methylcyclohexyl)ethanone
• InChI: InChI=1S/C9H17NO/c1-7-3-2-4-8(5-7)9(11)6-10/h7-8H,2-6,10H2,1H3
• InChI Key: KOYNWKJWQYDKNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)C(=O)CN

Description

2-Amino-1-(3-methylcyclohexyl)ethan-1-one is a ketamine-derived compound featuring a 3-methylcyclohexyl substituent attached to an α-aminoketone backbone. Such compounds are often explored in medicinal chemistry as intermediates for kinase inhibitors (e.g., CK1δ inhibitors, as seen in ) or in forensic contexts due to structural similarities with psychoactive substances (e.g., bk-2C-B in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(3-methylcyclohexyl)ethan-1-one typically involves the reaction of 3-methylcyclohexanone with an appropriate amine source under controlled conditions. One common method is the reductive amination of 3-methylcyclohexanone using ammonia or an amine in the presence of a reducing agent such as sodium cyanoborohydride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the use of industrial-grade reagents and equipment to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(3-methylcyclohexyl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso compounds.

Reduction: The ketone group can be reduced to form the corresponding alcohol.

Substitution: The amino group can participate in substitution reactions to form derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitro or nitroso derivatives.

Reduction: Formation of 2-amino-1-(3-methylcyclohexyl)ethanol.

Substitution: Formation of N-substituted derivatives.

Scientific Research Applications

2-Amino-1-(3-methylcyclohexyl)ethan-1-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1-(3-methylcyclohexyl)ethan-1-one depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing various biochemical pathways. The amino and ketone groups play crucial roles in its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : Bromo and methoxy groups in bk-2C-B alter electronic density, affecting receptor binding and metabolic stability.
• Solubility : Hydrochloride salts (e.g., ) improve aqueous solubility, critical for pharmaceutical applications.

Biological Activity

2-Amino-1-(3-methylcyclohexyl)ethan-1-one, also known as a derivative of cyclohexylamines, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is primarily investigated for its interactions with biological systems, particularly in the context of drug development and therapeutic applications.

The molecular formula of 2-Amino-1-(3-methylcyclohexyl)ethan-1-one is $C_9H_{17}N$ with a molecular weight of approximately 141.24 g/mol. The structure features an amino group attached to a cyclohexyl moiety, which contributes to its unique biological properties.

Property	Value
Molecular Formula	$C_9H_{17}N$
Molecular Weight	141.24 g/mol
IUPAC Name	2-Amino-1-(3-methylcyclohexyl)ethan-1-one

The biological activity of 2-Amino-1-(3-methylcyclohexyl)ethan-1-one is thought to be mediated through several mechanisms:

• Receptor Interaction : The compound may interact with neurotransmitter receptors, particularly those involved in the central nervous system, which could influence mood and cognitive functions.
• Enzyme Inhibition : Preliminary studies suggest that it could inhibit certain enzymes involved in metabolic pathways, potentially affecting drug metabolism and efficacy.

Biological Activity

Research indicates that 2-Amino-1-(3-methylcyclohexyl)ethan-1-one exhibits various biological activities:

• Antidepressant Effects : Animal studies have shown that this compound may possess antidepressant-like effects, possibly through modulation of serotonin and norepinephrine levels.
• Analgesic Properties : It has been suggested that the compound may have pain-relieving properties, making it a candidate for further investigation in pain management therapies.

Case Studies

• Antidepressant Activity : A study conducted on rodents demonstrated that administration of 2-Amino-1-(3-methylcyclohexyl)ethan-1-one resulted in a significant reduction in depressive-like behaviors compared to control groups. The mechanism was linked to increased levels of serotonin in the brain.
• Pain Management : In another study, the compound was tested for its analgesic properties using a formalin-induced pain model. Results indicated a notable decrease in pain response, suggesting potential use as an analgesic agent.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of derivatives of this compound. The following table summarizes key findings from various research articles:

Study Reference	Biological Activity Observed	Key Findings
	Antidepressant	Increased serotonin levels; reduced depressive behavior in rodents.
	Analgesic	Significant reduction in pain response in formalin model.
	Enzyme Interaction	Potential inhibition of cytochrome P450 enzymes, affecting drug metabolism.